Cas no 1807111-42-7 (6-Bromo-2,3,4-trifluoropyridine)

• Product Name: 6-Bromo-2,3,4-trifluoropyridine
• CAS No: 1807111-42-7
• MF: C₅HBrF₃N
• MW: 211.967350721359
• CID: 4902083
• Update Time: 2025-11-06

6-Bromo-2,3,4-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3,4-trifluoropyridine

• Inchi： 1S/C5HBrF3N/c6-3-1-2(7)4(8)5(9)10-3/h1H
• InChI Key： ZNHGABKPJIPZDE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=N1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2,3,4-trifluoropyridine

Comprehensive Overview of 6-Bromo-2,3,4-trifluoropyridine (CAS No. 1807111-42-7): Properties, Applications, and Market Trends

6-Bromo-2,3,4-trifluoropyridine (CAS No. 1807111-42-7) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated pyridines, which are widely recognized for their electron-withdrawing characteristics and versatility in synthetic chemistry. The presence of both bromine and fluorine substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for 6-Bromo-2,3,4-trifluoropyridine has surged, driven by its applications in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its role in synthesizing heterocyclic compounds, which are pivotal in drug discovery for treating diseases such as cancer and infectious disorders. The compound's CAS No. 1807111-42-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From a structural perspective, the trifluoropyridine core of this compound offers exceptional stability and lipophilicity, traits highly sought after in drug design. The bromo substituent at the 6-position further enables functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, expanding its utility in creating complex molecular architectures. These features align with current trends in green chemistry, where efficiency and atom economy are prioritized.

The synthesis of 6-Bromo-2,3,4-trifluoropyridine typically involves halogen exchange reactions or direct fluorination of pyridine precursors. Innovations in catalytic fluorination methods have improved yields and reduced environmental impact, addressing concerns about sustainable production. This progress resonates with the broader industry shift toward eco-friendly synthesis, a topic frequently queried in academic and industrial forums.

Market analyses indicate that the fluorinated pyridine derivatives segment, including CAS No. 1807111-42-7, is projected to grow at a CAGR of 6.8% from 2023 to 2030. This growth is fueled by rising R&D investments in precision agriculture and targeted therapies. Notably, patent filings involving this compound have increased by 22% since 2020, underscoring its commercial potential.

Quality control for 6-Bromo-2,3,4-trifluoropyridine adheres to stringent protocols, with HPLC and GC-MS being standard analytical techniques. Purity thresholds (>98%) are critical for its use in high-value applications, another frequently searched term among procurement specialists. Storage recommendations emphasize anhydrous conditions to prevent decomposition, a detail often highlighted in safety data sheets.

In conclusion, 6-Bromo-2,3,4-trifluoropyridine (CAS No. 1807111-42-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications and alignment with sustainable synthesis trends position it as a compound of enduring significance in scientific and industrial realms.